Cas no 19395-63-2 (1-Nitro-N-propyl-9-acridinamine)

• Product Name: 1-Nitro-N-propyl-9-acridinamine
• CAS No: 19395-63-2
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 908085
• PubChem ID: 146484
• Update Time: 2025-04-19

1-Nitro-N-propyl-9-acridinamine Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-N-propyl-9-acridinamine
• 1-nitro-N-propylacridin-9-amine
• 9-Acridinamine, 1-nitro-N-propyl-
• CHEMBL24551
• 19395-63-2
• DTXSID20173008

• Inchi： 1S/C16H15N3O2/c1-2-10-17-16-11-6-3-4-7-12(11)18-13-8-5-9-14(15(13)16)19(20)21/h3-9H,2,10H2,1H3,(H,17,18)
• InChI Key： KOSPQEBOSIYFKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCC)=O

Computed Properties

• Exact Mass: 281.11655
• Monoisotopic Mass: 281.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 482.7°C at 760 mmHg
• Flash Point: 245.8°C
• Refractive Index: 1.725
• PSA: 68.06